4-(2-Chloroethoxy)-3-(furan-2-ylmethylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(2-chloroethoxy)-3-(furan-2-ylmethylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C11H14ClNO5/c12-3-5-18-11(16)9(6-10(14)15)13-7-8-2-1-4-17-8/h1-2,4,9,13H,3,5-7H2,(H,14,15)
• InChI Key: KFXZWPRCDRWGHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(CC(=O)O)C(=O)OCCCl
• Molecular Formula: C11H14ClNO5
• Molecular Weight: 275.68 g/mol
• Solubility: >41.4 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(2-Chloroethoxy)-3-(furan-2-ylmethylamino)-4-oxobutanoic acid (CEFMO) is an organic compound that has been used in a variety of scientific and medical research applications. It is a derivative of butanoic acid, and is composed of a 4-chloroethoxy group, a 3-furan-2-ylmethylamino group, and a 4-oxobutanoic acid group. In its pure form, CEFMO is a white crystalline solid that is insoluble in water.

Scientific Research Applications

Potential Research Interests and Applications

Research on compounds similar to 4-(2-Chloroethoxy)-3-(furan-2-ylmethylamino)-4-oxobutanoic acid often focuses on their biochemical and pharmacological properties. Studies on similar compounds, such as chlorogenic acid and its derivatives, have highlighted their role in treating metabolic syndrome, showcasing anti-oxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities (Jesús Santana-Gálvez et al., 2017). These findings suggest potential research avenues in exploring the therapeutic effects of this compound in similar metabolic and chronic conditions.

Additionally, compounds with structures related to this compound might be investigated for their antimicrobial properties. Chlorogenic acid, for example, has demonstrated broad-spectrum antimicrobial activity against a variety of pathogens, which could be a relevant area of research for similar compounds, potentially including the application in food preservation and safety (Jesús Santana-Gálvez et al., 2017).

Environmental and Toxicological Studies

Exploring the environmental fate and toxicology of related compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-D), provides insights into the potential environmental impact and safety profiles of chemical compounds used in agriculture and other industries (N. Zuanazzi et al., 2020). These studies are crucial for understanding how similar compounds might interact with ecosystems and the potential risks associated with their use.